Cas no 13195-50-1 (2-Bromo-5-nitrothiophene)

• Product Name: 2-Bromo-5-nitrothiophene
• CAS No: 13195-50-1
• MF: C₄H₂BrNO₂S
• MW: 208.033178806305
• MDL: MFCD00022493
• CID: 49095
• PubChem ID: 24878772
• Update Time: 2025-10-29

2-Bromo-5-nitrothiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitrothiophene
• 2-bromo-4-nitrothiophene
• 2-Bromo-5-nitrothiophen
• 2-Bromo-5-nitro-thiophene
• 2-Nitro-5-bromothiophene
• 5-bromo-2-nitrothiophene
• 5-nitro-2-bromothiophene
• THIOPHENE,2-BROMO-5-NITRO-
• NSC 511505
• LABOTEST-BB LT00455100
• 2-Bromo-5-Nitrothiophene 99%
• 2-Bromo-5-nitrothiophene ,98%
• Thiophene, 2-bromo-5-nitro-
• NSC511505
• PubChem5283
• 5-bromo-2-nitro-thiophene
• 2-bromanyl-5-nitro-thiophene
• STL414606
• SBB057965
• FD7097
• BBL104353
• VT20116
• P
• EN300-50349
• AMY20173
• SCHEMBL721463
• SY003503
• 76216-72-3
• A806341
• W-200100
• AKOS005255443
• NS00024179
• FT-0691575
• MFCD00022493
• CS-W002127
• DTXSID50157275
• Z600427368
• NSC-511505
• 2-Bromo-5-nitrothiophene, 97%
• PS-3267
• SY286147
• EINECS 236-155-8
• FT-0611501
• 13195-50-1
• GEO-00528
• A847109
• DTXCID0079766
• DB-042074

• MDL： MFCD00022493
• Inchi： 1S/C4H2BrNO2S/c5-3-1-2-4(9-3)6(7)8/h1-2H
• InChI Key： ZPNFMDYBAQDFDY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C([N+](=O)[O-])S1
• BRN： 120955

Computed Properties

• Exact Mass: 206.89900
• Monoisotopic Mass: 206.898962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 74.1

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: 44-48 °C (lit.)
• Boiling Point: 235-237℃(lit.)
• Flash Point: 235-237℃
• Refractive Index: 1.647
• PSA: 74.06000
• LogP: 2.94200
• Solubility: Not determined
• Vapor Pressure: No data available

2-Bromo-5-nitrothiophene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Bromo-5-nitrothiophene

Professional Introduction to 2-Bromo-5-nitrothiophene (CAS No. 13195-50-1)

2-Bromo-5-nitrothiophene, with the chemical formula C₄H₂BNO₂S, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and materials science. This compound, identified by its unique CAS No. 13195-50-1, serves as a versatile intermediate in the synthesis of various biologically active molecules and advanced functional materials. Its molecular structure, featuring both bromine and nitro substituents on a thiophene ring, makes it particularly valuable for further chemical modifications and functionalization.

The utility of 2-Bromo-5-nitrothiophene stems from its ability to participate in a wide range of chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and redox processes. These properties have made it a staple in organic synthesis, enabling the construction of complex molecular architectures essential for drug discovery and material innovation. In recent years, the demand for this compound has surged due to its role in developing novel therapeutic agents and high-performance materials.

One of the most compelling aspects of 2-Bromo-5-nitrothiophene is its application in pharmaceutical research. The nitro group and bromine atom provide reactive sites that can be selectively modified to introduce specific biological activities. For instance, researchers have leveraged these functional groups to synthesize derivatives with antimicrobial, anti-inflammatory, and anticancer properties. The thiophene core itself is known for its stability and compatibility with biological systems, making it an ideal scaffold for drug development.

In the realm of materials science, 2-Bromo-5-nitrothiophene has been explored for its potential in creating advanced electronic materials. Its conjugated system allows for efficient charge transport, which is crucial for applications in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic cells. Recent studies have demonstrated its efficacy in developing high-mobility organic field-effect transistors (OFETs), which are integral to flexible electronics and next-generation display technologies.

The synthesis of 2-Bromo-5-nitrothiophene typically involves the nitration and bromination of thiophene precursors under controlled conditions. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for industrial applications. Modern techniques such as flow chemistry and catalytic processes have further enhanced the efficiency of its production, ensuring a steady supply for research and commercial purposes.

The growing interest in 2-Bromo-5-nitrothiophene is also reflected in the expanding body of scientific literature. Recent publications highlight its role in developing novel therapeutics targeting emerging diseases and its potential in creating sustainable materials with reduced environmental impact. For instance, researchers have investigated its use in designing metal-organic frameworks (MOFs) with tailored porosity for gas storage and separation applications.

The versatility of CAS No. 13195-50-1, or more accurately 2-Bromo-5-nitrothiophene, underscores its importance as a building block in modern chemistry. Its ability to undergo diverse transformations while maintaining structural integrity makes it indispensable for both academic research and industrial innovation. As new applications emerge, the demand for high-quality 2-Bromo-5-nitrothiophene is expected to continue growing, driving further advancements in synthetic chemistry and material science.

In conclusion, 2-Bromo-5-nitrothiophene represents a cornerstone compound in contemporary chemical research. Its unique structural features and reactivity profile have positioned it as a key intermediate in pharmaceutical development and advanced material creation. With ongoing research uncovering new possibilities, this compound is poised to play an even more pivotal role in shaping the future of chemistry and related disciplines.